Cas no 1249130-32-2 (2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine)

• Product Name: 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine
• CAS No: 1249130-32-2
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• CID: 5216508
• Update Time: 2025-05-20

2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine
• Benzeneethanamine, 3-chloro-β-[(2-methylpropyl)thio]-

• Inchi： 1S/C12H18ClNS/c1-9(2)8-15-12(7-14)10-4-3-5-11(13)6-10/h3-6,9,12H,7-8,14H2,1-2H3
• InChI Key： SAKLJAKBKCAMMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CN)SCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3

Additional information on 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine

Introduction to 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine (CAS No. 1249130-32-2)

The compound 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine, identified by the CAS registry number 1249130-32-2, is a versatile organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a chlorophenyl group, a sulfanyl group attached to a branched alkyl chain, and an amine functional group. The presence of these functional groups makes it a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of this compound in drug discovery. Its amine functionality allows for easy modification, enabling researchers to explore its role as a building block for bioactive molecules. For instance, the chlorophenyl group can be substituted with other aromatic moieties to create derivatives with enhanced pharmacokinetic properties. Additionally, the sulfanyl group provides sulfur-based interactions, which are crucial in stabilizing protein-ligand complexes in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through nucleophilic substitution reactions involving appropriate chlorides and amines. The use of modern catalytic systems has significantly improved the yield and purity of this compound. Researchers have also explored green chemistry approaches to minimize environmental impact during its production. For example, solvent-free conditions and microwave-assisted synthesis have been reported as efficient methods for synthesizing this compound.

The application of 2-(3-Chlorophenyl)-2-[(2-methylpropyl)sulfanyl]ethan-1-amine extends beyond pharmaceuticals. In materials science, it serves as a precursor for advanced polymers and surfactants due to its amphiphilic nature. Its ability to form stable emulsions makes it valuable in the formulation of cosmetics and food additives. Furthermore, its thermal stability has been leveraged in high-performance coatings and adhesives.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent research has demonstrated that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms. The presence of the sulfanyl group facilitates enzymatic cleavage, leading to the formation of less toxic byproducts. This knowledge is essential for designing sustainable chemical processes that minimize environmental pollution.

In conclusion, 2-(3-Chlorophenyl)-[(...